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Compound of Interest

3-Bromo-1,1-dimethoxypropan-2-
Compound Name:
one

cat. No.: B1601138

An In-depth Technical Guide on the GHS Classification of 3-Bromo-1,1-dimethoxypropan-2-
one

This guide provides a comprehensive overview of the Globally Harmonized System (GHS)
classification for 3-Bromo-1,1-dimethoxypropan-2-one (CAS Number: 75271-94-2), tailored
for researchers, scientists, and professionals in drug development. It includes detailed hazard
information, quantitative data, and a logical representation of the classification process.

Chemical Identification

Table 1: Chemical Identifiers for 3-Bromo-1,1-dimethoxypropan-2-one

Identifier Value

IUPAC Name 3-bromo-1,1-dimethoxypropan-2-one[1]
CAS Number 75271-94-2[1][2][3]

Molecular Formula CsHoBrOs[1][3]

Molecular Weight 197.03 g/mol [1][3]

InChl Key LPKCAKAGYUWUQI-UHFFFAOYSA-N[3]
Synonyms 3-bromo-1,1-dimethoxy-2-propanone[4]
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GHS Hazard Classification

The GHS classification for 3-Bromo-1,1-dimethoxypropan-2-one is based on information

provided to the European Chemicals Agency (ECHA) Classification & Labelling (C&L)

Inventory.[1] The primary hazards identified are severe skin corrosion and respiratory irritation.

[1]14]

Table 2: GHS Classification Summary

Element Classification
Signal Word Danger[1][4]
Pictograms Corrosion, Irritant[1]

Hazard Statements

H314: Causes severe skin burns and eye
damage.[1][4] H335: May cause respiratory
irritation.[1][4]

Hazard Classes

Skin Corrosion, Category 1B[1] Specific Target
Organ Toxicity (Single Exposure), Category 3
(Respiratory tract irritation)[1]

Physicochemical and Toxicological Data

The following table summarizes the key quantitative data available for 3-Bromo-1,1-

dimethoxypropan-2-one.

Table 3: Quantitative Physicochemical Data

Property Value Source
Molecular Weight 197.03 g/mol PubChem[1]
Monoisotopic Mass 195.97351 Da PubChem[1]
Boiling Point 60-63 °C at 2.0 Torr Benchchem|3]
Density (Predicted) 1.465 + 0.06 g/cm?3 Benchchem|3]
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GHS Classification Logic

The following diagram illustrates the logical workflow from the intrinsic properties of the

chemical to its final GHS classification.
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Specific experimental studies for 3-Bromo-1,1-dimethoxypropan-2-one are not publicly
detailed. The GHS classification is derived from aggregated data submitted to ECHA.[1]
However, the hazard classes assigned correspond to standardized testing methodologies,
typically following OECD Guidelines for the Testing of Chemicals.

5.1 Skin Corrosion/Irritation (OECD 431/404) The "Skin Corrosion Category 1B" classification is
determined by assessing the potential of a substance to cause irreversible skin damage.

» Objective: To determine if a chemical causes corrosive effects on the skin, indicated by full-
thickness destruction of skin tissue.

e Methodology (In Vitro - OECD 431): This method uses a reconstructed human epidermis
(RhE) model. The test chemical is applied topically to the tissue surface. After a defined
exposure period, the cell viability is measured, typically by enzymatic conversion of MTT into
a colored formazan salt. A significant reduction in cell viability below defined thresholds
indicates a corrosive potential.

o Methodology (In Vivo - OECD 404): This guideline involves applying the test substance to
the skin of an animal (historically, the albino rabbit). The site is observed for up to 14 days for
signs of erythema, edema, and corrosion. A Category 1 classification is assigned if the
substance causes destruction of skin tissue.

5.2 Specific Target Organ Toxicity - Single Exposure (Respiratory Irritation) (OECD 403) The
classification "STOT SE Category 3, H335" is based on evidence of respiratory tract irritation.

» Objective: To assess the acute toxicity and identify adverse effects, including respiratory
irritation, following inhalation exposure.

o Methodology (OECD 403 - Acute Inhalation Toxicity): Animals, typically rats, are exposed to
the chemical as a gas, vapor, or aerosol in a chamber for a defined period (e.g., 4 hours).
During and after exposure, animals are observed for clinical signs of toxicity, including
labored breathing, nasal discharge, and other indicators of respiratory distress.
Histopathological examination of the respiratory tract may also be performed to identify
cellular damage or inflammation consistent with irritation.

Precautionary Statements
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A comprehensive set of precautionary statements is assigned to ensure the safe handling and
use of this chemical.

Table 4: GHS Precautionary Statements
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Code Statement Category

Do not breathe

P260 dust/fume/gas/mist/ivapours/sp  Prevention
ray.[1][4]

Avoid breathing

P261 dust/fume/gas/mist/ivapours/sp  Prevention
ray.[1]

Wash skin thoroughly after ]
P264 ) Prevention
handling.[1][4]

Use only outdoors or in a well- )
P271 ) Prevention
ventilated area.[1]

Wear protective
P280 gloves/protective clothing/eye Prevention

protection/face protection.[1][4]

IF SWALLOWED: Rinse
P301+P330+P331 mouth. Do NOT induce Response
vomiting.[1][4]

IF ON SKIN (or hair): Take off

immediately all contaminated
P302+P361+P354 ) ] ) Response

clothing. Immediately rinse

with water for several minutes.

IF ON SKIN (or hair):
Remove/Take off immediately
P303+P361+P353 all contaminated clothing. Response

Rinse skin with water/shower.

[4]

IF INHALED: Remove person
P304+P340 to fresh air and keep Response
comfortable for breathing.[1][4]

P305+P354+P338 IF IN EYES: Immediately rinse  Response
with water for several minutes.

Remove contact lenses, if
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present and easy to do.
Continue rinsing.

Immediately call a POISON
P310 CENTER or doctor/physician. Response

[4]

Get emergency medical help
P316 ) ) Response
immediately.[1]

Get medical help if you feel
P319 Response
unwell.[1]

Specific treatment (see
P321 supplemental first aid Response

instruction on this label).[1][4]

Wash contaminated clothing
P363 Response
before reuse.[1][4]

Store in a well-ventilated

P403+P233 place. Keep container tightly Storage
closed.[1]
P405 Store locked up.[1][4] Storage

Dispose of contents/container
P501 to an approved waste disposal Disposal
plant.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [GHS classification for 3-Bromo-1,1-dimethoxypropan-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601138#ghs-classification-for-3-bromo-1-1-
dimethoxypropan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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